Cas no 339017-23-1 (3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine)

• Product Name: 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine
• CAS No: 339017-23-1
• MDL: MFCD00974842
• CID: 4648488
• Update Time: 2025-07-21

3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine

• MDL： MFCD00974842

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine

Research Briefing on 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine (CAS: 339017-23-1)

The compound 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine (CAS: 339017-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The thieno[2,3-c][1,2]thiazole core, combined with the 4-methylbenzoyl substituent, imparts distinctive electronic and steric properties that enhance its binding affinity to specific biological targets. Computational modeling and in vitro assays suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for further investigation in autoimmune and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers synthesized a series of derivatives, including 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine, and evaluated their inhibitory effects using enzyme kinetics and molecular docking simulations. The results indicated a significant reduction in COX-2 activity, with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity.

Further investigations into the compound's pharmacokinetic properties revealed moderate bioavailability and stability in plasma, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study employed high-performance liquid chromatography (HPLC) and mass spectrometry to assess the compound's metabolic stability and identified several metabolites formed via hepatic oxidation. These findings underscore the need for structural optimization to enhance metabolic stability and reduce potential toxicity.

In addition to its anti-inflammatory potential, preliminary data from a 2024 study suggest that 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine may exhibit antitumor activity. Screening against a panel of cancer cell lines revealed selective cytotoxicity against breast cancer cells (MCF-7), with an IC50 of 12.3 μM. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and DNA fragmentation assays. These results position the compound as a promising scaffold for developing targeted cancer therapies.

Despite these encouraging findings, challenges remain in optimizing the compound's drug-like properties. Current research efforts are focused on modifying the thieno[2,3-c][1,2]thiazole core to improve solubility and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the goal of identifying a clinical candidate within the next two years.

In conclusion, 3-methyl-5-(4-methylbenzoyl)thieno[2,3-c][1,2]thiazol-4-amine represents a versatile and pharmacologically active scaffold with potential applications in inflammation and oncology. Continued research into its mechanism of action and structural derivatives will be critical for unlocking its full therapeutic potential.